![molecular formula C7H11ClO3 B1338114 Ethyl 2-chloro-3-oxopentanoate CAS No. 24045-73-6](/img/structure/B1338114.png)
Ethyl 2-chloro-3-oxopentanoate
Overview
Description
Ethyl 2-chloro-3-oxopentanoate, also known as ethyl 2-chloro-3-oxopentanoic acid, is an organic compound that belongs to the group of chlorinated carboxylic acids. It is a white, crystalline solid with a melting point of 78-80°C, and a boiling point of 180-182°C. It has a molecular formula of C5H9ClO3 and a molecular weight of 158.58 g/mol. This compound is a versatile compound that has a variety of applications in scientific research, synthesis, and laboratory experiments.
Scientific Research Applications
Synthesis of Imino and Amino Esters
Ethyl 2-chloro-3-oxopentanoate is used in the efficient synthesis of γ-imino and γ-amino-ß-enamino esters, crucial in organic chemistry. For example, ethyl 3-azido-4-oxopentanoate, derived from ethyl 3-chloro-4oxopentanoate, can produce ethyl 4-imino-3-amino-2-pentenoates. These compounds are further reduced chemoselectively to ethyl 4-alkylamino-3-amino-2-pentenoates upon hydrogenation (Mangelinckx, Vooren, Clerck, & Kimpe, 2005).
Asymmetric Synthesis in Biochemical Applications
This compound is instrumental in asymmetric synthesis, such as the production of key intermediates for leukotriene synthesis. The compound undergoes reduction processes with baker’s yeast, leading to ethyl 3-chloro-2-hydroxyoctanoate, a vital intermediate in biochemical reactions (Tsuboi, Furutani, & Takeda, 1987).
Role in Anionic Polymerization
In polymer chemistry, ethyl 2,2,4-trimethyl-3-oxopentanoate, a variant of this compound, is known to induce rapid polymerization of methyl methacrylate, highlighting its role in the anionic polymerization process (Lochmann & Trekoval, 1981).
Production of Chiral Drugs
This compound is a precursor for enantiopure intermediates used in chiral drug production. Its asymmetric reduction by biocatalysis is advantageous for creating statins, cholesterol-lowering drugs. This process includes screening microorganisms for biocatalysis, gene cloning, cofactor regeneration, and biocatalysis in Escherichia coli (Ye, Ouyang, & Ying, 2011).
NAD(P)H Models in Organic Synthesis
This compound derivatives are reduced by NAD(P)H models in the presence of magnesium perchlorate, offering insights into selective reduction processes in organic chemistry. This reduction leads to the formation of specific butanoates, demonstrating a hydride transfer mechanism in such reactions (Meijer & Pandit, 1985).
Biocatalytic Reduction for Pharmaceutical Synthesis
This compound is also reduced biocatalytically to ethyl (S)-4-chloro-3-hydroxybutanoate, a reaction used in pharmaceutical synthesis. Escherichia coli cells, expressing genes for carbonyl reductase and glucose dehydrogenase, are utilized as catalysts in this process. This approach is noted for its high yield and enantiomeric excess, making it practical for synthesizing optically pure compounds (Kizaki et al., 2001).
Microbial Reduction in Biotechnology
Microbial reduction of this compound to produce optically active ethyl-4-chloro-3-hydroxybutanoate showcases the application of microbial biotechnology in the synthesis of chiral compounds. This process involves various microorganisms, highlighting the diversity and potential of microbial biocatalysts in industrial applications (Shimizu et al., 1990).
Mechanism of Action
- Ethyl 2-chloro-3-oxopentanoate primarily interacts with enzymes involved in metabolic pathways. One of its key targets is hydroxylamine , which plays a crucial role in the formation of oximes and hydrazones .
- The resulting oxime is stable and irreversible due to dehydration of the intermediate adduct. The oxygen atom does not participate significantly in this process, as it leads to a reversible hemiketal formation .
- The formation of oximes and hydrazones is relevant in various biochemical contexts. Oximes are used in the synthesis of pharmaceuticals, while hydrazones have applications in organic chemistry and biological research .
- This compound has moderate solubility in water and is miscible with glacial acetic acid. Its molecular weight is 144.17 g/mol .
Target of Action
Mode of Action
Biochemical Pathways
Pharmacokinetics
properties
IUPAC Name |
ethyl 2-chloro-3-oxopentanoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11ClO3/c1-3-5(9)6(8)7(10)11-4-2/h6H,3-4H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GEMFOQNVIPGLNR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)C(C(=O)OCC)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11ClO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90513073 | |
Record name | Ethyl 2-chloro-3-oxopentanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90513073 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.61 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
24045-73-6 | |
Record name | Ethyl 2-chloro-3-oxopentanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90513073 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | ethyl 2-chloro-3-oxopentanoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
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Feasible Synthetic Routes
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